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Compound of Interest

Compound Name: Osbpl7-IN-1

Cat. No.: B8714938

Application Notes and Protocols for Osbpl7-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osbpl7-IN-1 is a potent and orally active inhibitor of the Oxysterol Binding Protein Like 7
(OSBPL7).[1][2] It functions by promoting the localization of ATP-binding cassette transporter
Al (ABCA1) to the plasma membrane, which in turn enhances cholesterol efflux from cells.[1]
[2][3][4] This activity is achieved without altering the mRNA expression of ABCAL.[1][2]
Research has demonstrated the potential of Osbpl7-IN-1 in models of proteinuric kidney
disease, where it has been shown to normalize proteinuria and prevent the decline of renal
function.[1][2]

Structurally, OSBPL7 is a member of the oxysterol-binding protein family and contains an N-
terminal pleckstrin homology domain and a highly conserved C-terminal OSBP-like sterol-
binding domain. Studies have indicated that a deficiency in OSBPL7 can lead to endoplasmic
reticulum (ER) stress-mediated apoptosis in podocytes, highlighting the protein's crucial role in
cellular homeostasis.[5][6][7][8]

This document provides detailed protocols for the preparation of Osbpl7-IN-1 stock solutions
for use in both in vitro and in vivo research settings.

Chemical Properties
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A summary of the key chemical properties of Osbpl7-IN-1 is provided in the table below for
easy reference.

Property Value

Molecular Formula C20H19CI2F3N203

Molecular Weight 463.28 g/mol

CAS Number 1269826-44-9

Appearance Crystalline solid, powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Stock Solution Preparation

Materials
e Osbpl7-IN-1 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

e Sonicator (optional)

 Sterile pipette tips

Protocol for 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Osbpl7-IN-1 in DMSO, a
common starting concentration for in vitro experiments.

o Acclimatization: Allow the vial of Osbpl7-IN-1 powder to equilibrate to room temperature for
at least 15-20 minutes before opening to prevent condensation of moisture.
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o Weighing: Carefully weigh out the desired amount of Osbpl7-IN-1 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need
4.63 mg of the compound (Molecular Weight = 463.28 g/mol ).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the 1 mL of
10 mM stock solution example, add 1 mL of DMSO.

e Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution. If
the compound does not fully dissolve, brief sonication in a water bath may be used to aid
dissolution.[9] Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[9]

o Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)
or at -80°C for long-term storage (up to 6 months).[2] The powdered form of Osbpl7-IN-1
should be stored at -20°C.[9]

: _ E

Parameter Value

Stock Concentration 10 mM

Solvent Anhydrous DMSO
Short-Term Storage -20°C (up to 1 month)
Long-Term Storage -80°C (up to 6 months)
Powder Storage -20°C

Experimental Protocols
In Vitro Dilution for Cell-Based Assays

For most cell-based assays, the final concentration of DMSO in the cell culture medium should
be kept below 0.1% (v/v) to minimize solvent-induced cytotoxicity.
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e Thawing: Thaw a single aliquot of the 10 mM Osbpl7-IN-1 stock solution at room
temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in DMSO to achieve an
intermediate concentration that can be easily added to your cell culture medium. It is
advisable to perform dilutions in DMSO rather than directly in aqueous buffers to prevent
precipitation.

 Final Dilution: Add the desired volume of the diluted Osbpl7-IN-1 solution to the cell culture
medium to reach the final working concentration. For example, to achieve a final
concentration of 10 uM in 1 mL of media, you would add 1 pL of the 10 mM stock solution.
Ensure thorough mixing.

» Control: Always include a vehicle control in your experiments, which consists of the same
final concentration of DMSO in the cell culture medium without the inhibitor.

Signaling Pathways and Experimental Workflows
Osbpl7-IN-1 Mechanism of Action

Osbpl7-IN-1 inhibits OSBPL7, leading to an increased presence of the ABCA1 transporter at
the plasma membrane. This enhances the efflux of cholesterol from the cell.
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Caption: Mechanism of Osbpl7-IN-1 action.

OSBPLY7 Deficiency and ER Stress-Mediated Apoptosis

Deficiency of OSBPL7 has been shown to induce endoplasmic reticulum (ER) stress, which
can subsequently trigger the apoptotic pathway.
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Caption: OSBPL7 deficiency and apoptosis.

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in preparing a stock solution of Osbpl7-IN-1.
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Caption: Stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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